Cas no 1343713-38-1 (3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide)

• Product Name: 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide
• CAS No: 1343713-38-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6113460
• PubChem ID: 64040910
• Update Time: 2025-10-29

3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide
• EN300-1107621
• 1343713-38-1
• AKOS013357529

• Inchi： 1S/C10H16N4O/c1-7-6-14(13-10(7)11)5-4-9(15)12-8-2-3-8/h6,8H,2-5H2,1H3,(H2,11,13)(H,12,15)
• InChI Key： DAJPCYRDRFORAS-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C)C(N)=N1)NC1CC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide

Comprehensive Overview of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide (CAS No. 1343713-38-1)

3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide (CAS No. 1343713-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrazole and cyclopropyl moieties, exhibits unique chemical properties that make it valuable for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive compounds.

The compound's CAS number 1343713-38-1 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its molecular structure features a 3-amino-4-methyl-1H-pyrazole core linked to a cyclopropylpropanamide group, which contributes to its stability and reactivity. This combination of functional groups makes 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives like 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide has surged due to their applications in targeted therapy and precision medicine. The compound's ability to interact with specific biological targets aligns with the growing trend toward personalized healthcare solutions. Researchers are exploring its potential in treating conditions such as inflammatory diseases and metabolic disorders, leveraging its unique pharmacophore.

From a synthetic perspective, 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide can be prepared through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Its purity and yield are critical factors for pharmaceutical applications, prompting advancements in green chemistry and catalytic processes to optimize production. The compound's solubility and stability under physiological conditions are also key areas of investigation.

The market for specialty chemicals like CAS 1343713-38-1 is expanding, driven by innovations in drug discovery and biotechnology. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its role in high-throughput screening and structure-activity relationship (SAR) studies further underscores its importance in modern research.

For researchers seeking 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide, it is essential to verify the compound's specifications, including HPLC purity, NMR data, and mass spectrometry results. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure compliance with research standards. Storage conditions, typically at -20°C in a dry environment, are crucial for maintaining the compound's integrity over time.

Looking ahead, 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide is poised to play a pivotal role in advancing medicinal chemistry and therapeutic development. Its structural features align with current trends in fragment-based drug design and small-molecule therapeutics, making it a valuable tool for addressing unmet medical needs. Collaborative efforts between academia and industry will likely accelerate its adoption in preclinical and clinical studies.

In summary, 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropylpropanamide (CAS No. 1343713-38-1) represents a promising compound with broad applications in pharmaceutical research and drug development. Its unique chemical properties, combined with the growing demand for targeted therapies, position it as a key player in the future of precision medicine. Researchers and industry professionals alike are encouraged to explore its potential in their respective fields.